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Compound of Interest

Compound Name: 2-Methyl-3-nitrobenzoic acid

Cat. No.: B045969

Essential Safety and Handling Guide for 2-Methyl-3-
hitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 2-Methyl-3-nitrobenzoic acid. Adherence to these guidelines is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

2-Methyl-3-nitrobenzoic acid is classified as a hazardous substance. It is known to cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative and physical data for 2-Methyl-3-
nitrobenzoic acid.
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Property Value Source
CAS Number 1975-50-4 [3]
Molecular Formula CsH7NOa4 [3114]
Molecular Weight 181.15 g/mol [3]
Appearance Fine needles or light beige 5]
powder

Melting Point 182-184 °C [3][5]
Solubility in Water Insoluble [6]

Occupational Exposure Limits

Not established [1]
(PEL, TLV)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure to 2-Methyl-3-
nitrobenzoic acid. The following personal protective equipment is mandatory when handling
this chemical.[3]
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Specifications and Best

Body Part Protection .
Practices
Nitrile or butyl rubber gloves
) ) are recommended. Change
Hands Chemical-resistant gloves

gloves immediately if

contamination occurs.

o In addition, a face shield
Safety glasses with side )
Eyes/Face ) should be worn when there is
shields or goggles o ) )
a significant risk of splashing.

A full-length laboratory coat

should be worn and kept

buttoned. For tasks with a
Body Laboratory coat ) )

higher risk of splashes, a

chemical-resistant apron over

the lab coat is advised.

Use a NIOSH/MSHA approved
respirator, such as an N95
) ) dust mask, when handling the
Respiratory Dust mask (N95) or respirator ] N
powder outside of a certified
chemical fume hood or if dust

formation is likely.[3]

Operational Plan for Safe Handling

A systematic approach is essential for minimizing risks associated with 2-Methyl-3-
nitrobenzoic acid.

[EEN

. Engineering Controls and Preparation:

Always handle this chemical in a well-ventilated area. A certified chemical fume hood is the
preferred environment.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Before beginning work, verify that all necessary PPE is available and in good condition.
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2. Handling Procedures:

e Avoid the formation of dust and aerosols when handling the solid material.[1]
e Do not breathe in dust, fumes, or vapors.[2]

o Avoid contact with skin and eyes.[1][2]

» Wash hands and any exposed skin thoroughly after handling.[2]

e Do not eat, drink, or smoke in the laboratory.

3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Experimental Protocol: Small Chemical Spill
Cleanup

This protocol provides a step-by-step methodology for safely managing a small spill of 2-
Methyl-3-nitrobenzoic acid.

1. Immediate Response and Spill Assessment:
» Alert personnel in the immediate vicinity of the spill.

« If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact the
appropriate safety officer.

e For a small, manageable spill, proceed with the following steps.
2. Personal Protective Equipment (PPE):

» Before addressing the spill, don the appropriate PPE as outlined in the table above (gloves,
goggles, lab coat, and N95 respirator).
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. Spill Containment and Cleanup:

» To prevent the generation of airborne dust, gently dampen the spilled solid material with
alcohol.[7]

e Using non-sparking tools, carefully transfer the dampened material into a suitable container
for hazardous waste.[1]

o Use absorbent paper dampened with alcohol to wipe up any remaining material.[7]
4. Decontamination:

e Solvent-wash all contaminated surfaces with alcohol, followed by a thorough washing with a
strong soap and water solution.[7]

e Place all contaminated materials, including absorbent paper and gloves, into a vapor-tight
plastic bag for disposal.[7]

5. Post-Cleanup:

e Do not re-enter the contaminated area until it has been verified as clean by a safety officer or
other responsible person.[7]

e Wash hands thoroughly after the cleanup is complete.

Assess Spill Size
and Risk

aaaaaaaaaaaaaa

Small Spil:
Don Appropriate PPE

n|
with Alcohol Cleanup Complete

Container

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Disposal Plan

Proper disposal of 2-Methyl-3-nitrobenzoic acid and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Solid Waste: Collect unused or contaminated solid 2-Methyl-3-nitrobenzoic acid in a
designated, clearly labeled, and sealed container for solid organic waste.

e Liquid Waste: Solutions containing this chemical should be collected in a separate, labeled
container for non-halogenated organic liquid waste. Do not mix with other waste streams.

o Contaminated Materials: Disposable items such as gloves, absorbent pads, and weighing
paper that are contaminated must be placed in a designated solid waste container.

2. Container Labeling:

» All waste containers must be clearly labeled with the full chemical name, "2-Methyl-3-
nitrobenzoic acid,” and appropriate hazard warnings (e.g., "Irritant™).

3. Disposal Procedure:

» Dispose of contents and containers at an appropriate treatment and disposal facility in
accordance with all applicable local, state, and federal regulations.[1]

» Surplus and non-recyclable solutions should be handled by a licensed disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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